Cas no 1204-55-3 (Ethanethioic acid,S-[2-(acetylamino)phenyl] ester)

Ethanethioic acid,S-[2-(acetylamino)phenyl] ester Properties

Names and Identifiers

• Ethanethioic acid,S-[2-(acetylamino)phenyl] ester
• S-(2-acetamidophenyl) ethanethioate
• 2-Acetylamino-S-acetylthiophenol
• Acetic acid, S-ester with 2'-mercaptoacetanilide
• NSC203531
• NSC-203531
• S-[2-(acetylamino)phenyl] ethanethioate
• SCHEMBL9721425
• 1204-55-3
• S-(2-acetamidophenyl) ethanethioat
• 2-Aminothiophenol, N,S-diacetyl-
• YQGDQHHQENADMX-UHFFFAOYSA-N
• E86947
• DTXSID50308407
• N-[2-(ACETYLSULFANYL)PHENYL]ACETAMIDE
• Ethanethioic acid, S-[2-(acetylamino)phenyl] ester
• +Expand

• MDL： MFCD01672871
• InChIKey： YQGDQHHQENADMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO2S/c1-7(12)11-9-5-3-4-6-10(9)14-8(2)13/h3-6H,1-2H3,(H,11,12)
• SMILES： CC(NC1=CC=CC=C1SC(=O)C)=O

Computed Properties

• Exact Mass: 209.05113
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.051
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• LogP: 2.35660
• PSA: 46.17
• Refractive Index: 1.581
• Boiling Point: 389.9°Cat760mmHg
• Flash Point: 189.6°C
• Density: 1.22